2-[5-(3,4-dimethylanilino)-7-methyl-3-oxo[1,2,4]triazolo[4,3-c]pyrimidin-2(3H)-yl]-N~1~-(2-methylphenyl)acetamide

• IUPAC Name: 2-[5-(3,4-dimethylanilino)-7-methyl-3-oxo-[1,2,4]triazolo[4,3-c]pyrimidin-2-yl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C23H24N6O2/c1-14-9-10-18(11-16(14)3)25-22-24-17(4)12-20-27-28(23(31)29(20)22)13-21(30)26-19-8-6-5-7-15(19)2/h5-12H,13H2,1-4H3,(H,24,25)(H,26,30)
• InChI Key: JRVXOEZCEUIFIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=NC(=CC3=NN(C(=O)N32)CC(=O)NC4=CC=CC=C4C)C)C
• Molecular Formula: C23H24N6O2
• Molecular Weight: 416.5 g/mol

Description

Triazolopyrimidines are a class of compounds that contain a triazole ring fused with a pyrimidine ring. They have been studied for their potential pharmacological applications.

Synthesis Analysis

The synthesis of related compounds, such as 1,2,4-triazolo[4,3-a]pyridines, involves an oxidative [4 + 1] annulation in the presence of I2–DMSO. This protocol enables the synthesis of triazolo[4,3-a]pyridine–quinoline linked diheterocycles via a direct oxidative functionalization of sp3 C–H bonds of 2-methyl-azaheteroarenes.

Molecular Structure Analysis

The molecular structure of triazolopyrimidines is characterized by a five-membered triazole ring fused with a six-membered pyrimidine ring. The structure allows for a broad range of substituents, which can lead to diverse novel bioactive molecules.

Chemical Reactions Analysis

The chemical reactions involving triazolopyrimidines often involve the functionalization of the triazole or pyrimidine rings. For example, an oxidative [4 + 1] annulation has been used to prepare 1,2,4-triazolo[4,3-a]pyridines.

Physical And Chemical Properties Analysis

The physical and chemical properties of triazolopyrimidines can vary widely depending on their specific structures and substituents. For example, some bis[1,2,4]triazolo[4,3-b:3,4-f][1,2,4,5]tetrazines show weak luminescent properties in MeCN solution, have an unexpected quasi-reversible electroreduction peak, and exhibit ambipolar semiconductor properties.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazole derivatives, have been known to interact with a variety of enzymes and receptors . For instance, some triazole compounds have been found to inhibit enzymes like PARP-1 and EGFR, which are involved in cancer progression .

Mode of Action

Based on its structural similarity to other 1,2,4-triazole derivatives, it can be hypothesized that it may interact with its targets through hydrogen-bonding and dipole interactions . These interactions can lead to changes in the target’s function, potentially altering cellular processes.

Biochemical Pathways

1,2,4-triazole derivatives have been shown to affect a variety of biochemical pathways due to their ability to interact with different enzymes and receptors . The downstream effects of these interactions can vary widely depending on the specific targets and the nature of the interactions.

Pharmacokinetics

Factors such as solubility, stability, and permeability can influence how well a compound is absorbed and distributed within the body, how it is metabolized, and how quickly it is excreted .

Result of Action

Based on its structural similarity to other 1,2,4-triazole derivatives, it can be hypothesized that it may have a range of potential effects, including antimicrobial, antioxidant, and antiviral activities .

Future Directions

The future research directions in this field could involve the development of novel triazolopyrimidines with improved pharmacological properties and minimal side effects. Bioisosteric modifications and the exploration of different substituents could be potential strategies.